Tris(triphenylsiloxy)vanadium oxide

Specification

• CAS No.: 18822-50-9
• Molecular Formula: C54H48O4Si3V
• Molecular Weight: 896.1 g/mol
• IUPAC Name: hydroxy(triphenyl)silane;oxovanadium
• Standard InChI: InChI=1S/3C18H16OSi.O.V/c3*19-20(16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18;;/h3*1-15,19H
• Standard InChI Key: NTKZUWDMQWHMBP-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)[Si](C2=CC=CC=C2)(C3=CC=CC=C3)O.C1=CC=C(C=C1)[Si](C2=CC=CC=C2)(C3=CC=CC=C3)O.C1=CC=C(C=C1)[Si](C2=CC=CC=C2)(C3=CC=CC=C3)O.O=[V]
• Canonical SMILES: C1=CC=C(C=C1)[Si](C2=CC=CC=C2)(C3=CC=CC=C3)O.C1=CC=C(C=C1)[Si](C2=CC=CC=C2)(C3=CC=CC=C3)O.C1=CC=C(C=C1)[Si](C2=CC=CC=C2)(C3=CC=CC=C3)O.O=[V]

Introduction

Tris(triphenylsiloxy)vanadium oxide, with the chemical formula VO(OSiPh₃)₃, represents a significant model compound in the field of vanadium chemistry. The compound consists of a central vanadium atom in the +5 oxidation state, coordinated to an oxygen atom (forming a vanadyl group) and three triphenylsiloxy ligands. This structural arrangement creates a well-defined molecular environment that makes it particularly useful as a reference compound when studying more complex vanadium oxide systems, especially those supported on silica and other oxide surfaces. The compound's well-defined tetrahedral coordination environment provides valuable insights into the local structure of isolated vanadium species in supported catalysts, making it an important tool in catalysis research.

Historical Context and Significance

Tris(triphenylsiloxy)vanadium oxide has gained prominence in materials science and catalysis research due to its role as a molecular model for surface-supported vanadium oxide species. Researchers have utilized this compound to establish structure-activity relationships and to better understand the behavior of vanadium centers in heterogeneous catalysts. The compound's discrete molecular structure allows for precise characterization, which can be challenging with supported vanadium oxide species due to their interaction with support materials and potential structural variations.

Chemical Structure and Properties

Molecular Structure

Tris(triphenylsiloxy)vanadium oxide features a central vanadium atom in a distorted tetrahedral geometry. The vanadium atom is coordinated to one oxygen atom (forming a vanadyl V=O bond) and three oxygen atoms from the triphenylsiloxy groups (O-SiPh₃). This creates a VO₄ coordination environment similar to that observed in supported vanadium oxide catalysts with isolated vanadium sites. The triphenylsiloxy groups, with their bulky phenyl rings, provide steric protection to the vanadium center while also creating a well-defined coordination environment.

Comparative Properties

The following table presents a comparison between Tris(triphenylsiloxy)vanadium oxide and related vanadium compounds:

Property	Tris(triphenylsiloxy)vanadium oxide	Vanadium(V) oxide	Supported vanadium oxide catalysts
Chemical Formula	VO(OSiPh₃)₃	V₂O₅	VO₄/Support
Coordination	Tetrahedral	Distorted octahedral/square pyramidal	Typically tetrahedral
⁵¹V NMR Shift	-720 ppm	Variable	-694 ppm (on silica)
Physical State	Solid (molecular)	Yellow-orange solid	Surface-bound species
Solubility	Soluble in organic solvents	Limited water solubility	Insoluble (heterogeneous)
Main Applications	Model compound, homogeneous catalysis	Industrial catalyst, precursor to alloys	Heterogeneous catalysis

Synthesis and Characterization

Structural Confirmation

The tetrahedral coordination environment of the vanadium center in Tris(triphenylsiloxy)vanadium oxide has been confirmed through spectroscopic studies. The ⁵¹V NMR isotropic shift at -720 ppm is characteristic of a tetrahedral VO₄ environment. This coordination geometry makes the compound structurally similar to isolated vanadium oxide species supported on silica surfaces, which typically display distorted tetrahedral geometries with shifts around -694 ppm.

Applications in Catalysis

One of the primary applications of Tris(triphenylsiloxy)vanadium oxide is as a model compound for understanding the structure and reactivity of supported vanadium oxide catalysts. The triphenylsiloxy groups (OSiPh₃) simulate the silicon-oxygen environment found in silica-supported vanadium catalysts, providing valuable insights into the local coordination environment and electronic structure of catalytically active vanadium sites. Researchers use this compound as a reference standard when studying more complex supported vanadium oxide systems.

Catalytic Applications

Tris(triphenylsiloxy)vanadium oxide demonstrates catalytic activity in several organic transformations, including:

• Esterification reactions: The compound can catalyze the formation of esters from alcohols and carboxylic acids.

• Addition reactions: It facilitates the addition of propargyl alcohols to imines or aldehydes, enabling the synthesis of various organic compounds.

• Photochemical polymerization: The compound has been reported to catalyze the photochemical polymerization of methyl methacrylate.

These catalytic applications illustrate the versatility of Tris(triphenylsiloxy)vanadium oxide in organic synthesis and polymer chemistry.

Comparison with Other Vanadium Catalysts

The following table compares the catalytic applications of Tris(triphenylsiloxy)vanadium oxide with other vanadium-based catalysts:

Catalyst	Catalytic Applications	Advantages	Limitations
Tris(triphenylsiloxy)vanadium oxide	Esterification, addition reactions, photochemical polymerization	Well-defined structure, homogeneous activity	Limited thermal stability
Vanadium(V) oxide (V₂O₅)	Oxidation reactions, sulfuric acid production	High stability, industrial relevance	Limited selectivity in some reactions
Silica-supported vanadium oxide	Selective oxidation, dehydrogenation	Heterogeneous nature, recyclability	Complex surface structures
Vanadium complexes with organic ligands	Asymmetric oxidations, polymerization	Tunable selectivity	Often air/moisture sensitive

Spectroscopic Properties

Nuclear Magnetic Resonance Spectroscopy

The ⁵¹V NMR spectroscopy of Tris(triphenylsiloxy)vanadium oxide reveals an isotropic shift at approximately -720 ppm. This chemical shift is characteristic of tetrahedral vanadium(V) species and provides valuable information about the coordination environment of the vanadium center. The similarity between this shift and those observed for isolated vanadium oxide species on silica supports (-694 ppm) confirms the structural similarity between Tris(triphenylsiloxy)vanadium oxide and surface-bound vanadium sites.

X-ray Absorption Spectroscopy

X-ray Absorption Near Edge Structure (XANES) analysis of Tris(triphenylsiloxy)vanadium oxide shows a pre-edge feature characteristic of tetrahedral vanadium coordination. The normalized pre-edge peak intensity for this compound is similar to that observed for isolated tetrahedral vanadium species on silica supports, confirming the similarity in local coordination environments. This spectroscopic evidence supports the use of Tris(triphenylsiloxy)vanadium oxide as a structural model for isolated vanadium oxide species on silica.

Spectroscopic Data Comparison

The following table summarizes key spectroscopic parameters for Tris(triphenylsiloxy)vanadium oxide and related compounds:

Compound	⁵¹V NMR Isotropic Shift	XANES Pre-edge Feature	Coordination Environment
Tris(triphenylsiloxy)vanadium oxide	-720 ppm	High intensity	Tetrahedral VO₄
V/SiO₂(700)-O₂	-694 ppm	High intensity	Distorted tetrahedral VO₄
V/TMS-SiO₂(700)-O₂	-694 ppm	High intensity	Distorted tetrahedral VO₄
Vanadium(V) oxide (V₂O₅)	Variable	Lower intensity	Distorted octahedral/square pyramidal

Tris(triphenylsiloxy)vanadium oxide represents an important molecular model compound in the field of vanadium chemistry and catalysis. Its well-defined tetrahedral structure, featuring a central vanadium atom coordinated to an oxygen atom and three triphenylsiloxy groups, provides valuable insights into the structure and properties of isolated vanadium oxide species on support materials, particularly silica. The spectroscopic properties of this compound, including its characteristic ⁵¹V NMR shift at -720 ppm, make it an excellent reference standard for studying more complex supported vanadium catalysts.

The compound's catalytic applications in esterification reactions, addition reactions, and photochemical polymerization highlight its versatility in organic synthesis and materials chemistry. While research on Tris(triphenylsiloxy)vanadium oxide continues to evolve, the available data confirms its significance as both a structural model and a catalyst in its own right.